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Compound of Interest

Compound Name: Behenyl palmitate

Cat. No.: B1662693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Behenyl Palmitate (CAS Registry
Number: 42232-33-7), a wax ester with significant applications in the cosmetic, personal care,
and pharmaceutical industries. This document details its physicochemical properties, synthesis,
analytical methodologies, applications, and safety profile, presented in a format tailored for
scientific and research professionals.

Chemical and Physical Properties

Behenyl Palmitate, also known as docosyl hexadecanoate, is the ester of behenyl alcohol and
palmitic acid.[1] It is a saturated wax ester characterized by its long hydrocarbon chains,
contributing to its hydrophobic and wax-like properties.[1] At room temperature, it exists as a
white to off-white solid.[1]

Table 1: Physicochemical Properties of Behenyl Palmitate
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Property Value Source(s)
CAS Registry Number 42232-33-7 [2][3]
Molecular Formula C3sH7602

Molecular Weight 565.01 g/mol

IUPAC Name docosyl hexadecanoate

Docosyl Hexadecanoate,
Synonyms Palmitic acid behenyl ester, n-

Docosyl n-hexadecanoate

White to off-white solid/waxy

Appearance

substance
] ] 70 - 74 °C (for a similar wax
Melting Point
ester, behenyl behenate)
B ) 569.4 °C at 760 mmHg
Boiling Point )
(Predicted)

Density 0.857 g/cm?3 (Predicted)
Insoluble in water. Soluble in
organic solvents like
chloroform and methanol when

Solubility heated. Commercial waxes are
often difficult to analyze due to
limited solubility in most
organic solvents.

XLogP3 18.4

Purity (Commercial) >99%

Storage Room temperature

Synthesis and Manufacturing

The industrial production of behenyl palmitate is typically achieved through the esterification
of behenyl alcohol with palmitic acid. This reaction can be catalyzed by enzymes (lipases) or
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chemical catalysts. The enzymatic approach is favored for its mild reaction conditions and high
specificity, aligning with green chemistry principles.

Enzymatic Synthesis Workflow

The following diagram illustrates a general workflow for the enzymatic synthesis of behenyl
palmitate.
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Workflow for Enzymatic Synthesis of Behenyl Palmitate

Reactant Preparation

Behenyl Alcohol Palmitic Acid Organic Solvent (e.g., n-hexane)

Esterification Reattion

Reaction Vessel

Immobilized Lipase (Catalyst) Molecular Sieves (Water Removal)

N’Educt Purification /

Filtration (Removal of Enzyme)

;

Vacuum Distillation (Removal of Solvent/Excess Reactants)

Behenyl Palmitate (>99%)
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Workflow for HPLC Analysis of Behenyl Palmitate

Mobile Phase Gradient
(Methanol/Chloroform)

Sample Preparation
(Dissolve in Chloroform/Methanol)

RP-HPLC System
(C30 Column)

Detection

Universal Detection Identification

ELSD APCI-MS
(Evaporative Light Scattering Detector) (Atmospheric Pressure Chemical lonization Mass Spectrometry)

Data Analysis
(Quantification and Identification)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Behenyl Palmitate's Role in Skin Barrier Function

Behenyl Palmitate
(in topical formulation)

Topical Application

:

Forms Protective Layer on Stratum Corneum

:

Reduces Transepidermal Water Loss (TEWL)

Increases Skin Hydration

Improves Skin Barrier Function

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Behenyl Palmitate (CAS
42232-33-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662693#behenyl-palmitate-cas-registry-number-
42232-33-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.larodan.com/product/behenyl-palmitate/
https://www.benchchem.com/product/b1662693#behenyl-palmitate-cas-registry-number-42232-33-7
https://www.benchchem.com/product/b1662693#behenyl-palmitate-cas-registry-number-42232-33-7
https://www.benchchem.com/product/b1662693#behenyl-palmitate-cas-registry-number-42232-33-7
https://www.benchchem.com/product/b1662693#behenyl-palmitate-cas-registry-number-42232-33-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

